Cas no 1305712-23-5 ((4R)-6-bromo-3,4-dihydro-2H-1-benzothiopyran-4-ol)

• Product Name: (4R)-6-bromo-3,4-dihydro-2H-1-benzothiopyran-4-ol
• CAS No: 1305712-23-5
• MF: C₉H₉BrOS
• MW: 245.136160612106
• MDL: MFCD14705935
• CID: 5197890
• Update Time: 2023-08-25

(4R)-6-bromo-3,4-dihydro-2H-1-benzothiopyran-4-ol Chemical and Physical Properties

Names and Identifiers

• (4R)-6-bromo-3,4-dihydro-2H-1-benzothiopyran-4-ol
• 2H-1-Benzothiopyran-4-ol, 6-bromo-3,4-dihydro-, (4R)-

• MDL： MFCD14705935
• Inchi： 1S/C9H9BrOS/c10-6-1-2-9-7(5-6)8(11)3-4-12-9/h1-2,5,8,11H,3-4H2/t8-/m1/s1
• InChI Key： WDULHIWNGMZAQT-MRVPVSSYSA-N
• SMILES： BrC1C=CC2=C(C=1)[C@@H](CCS2)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• XLogP3: 2.4
• Topological Polar Surface Area: 45.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes